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Compound of Interest

Compound Name: Menin-MLL inhibitor 31

Cat. No.: B12380283

The proper disposal of specialized research chemicals like Menin-MLL inhibitor 31 is a critical
component of laboratory safety and environmental responsibility. This guide provides a step-by-
step operational plan for researchers, scientists, and drug development professionals to ensure
the safe handling and disposal of this potent inhibitor, in alignment with general best practices
for hazardous chemical waste management.

The fundamental principle governing laboratory waste is that no experiment should begin
without a clear plan for the disposal of all resulting materials, both hazardous and non-
hazardous.[1] All procedures must comply with federal, state, and local regulations, and
researchers should always consult their institution's Environmental Health and Safety (EHS)
office for specific guidance.

Immediate Safety and Handling Protocols

Before disposal, it is essential to handle Menin-MLL inhibitor 31 with appropriate personal
protective equipment (PPE), including safety goggles, gloves, and a lab coat. If a Safety Data
Sheet (SDS) is available for the specific inhibitor, it should be reviewed for detailed handling
instructions. For similar compounds, recommendations include avoiding the formation of dust
and aerosols and ensuring adequate ventilation.[2] In case of accidental release, the area
should be evacuated, and spills should be absorbed with an inert material like diatomite,
decontaminated with alcohol, and collected for disposal.[2]

Step-by-Step Disposal Procedure
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The disposal of Menin-MLL inhibitor 31 should be treated as hazardous chemical waste. The
following steps outline a standard procedure for its collection and disposal.

Step 1: Waste Identification and Segregation

« ldentify as Hazardous Waste: Menin-MLL inhibitor 31, like most research compounds,
should be presumed to be hazardous waste.

e Segregate Incompatibles: Do not mix this inhibitor with other waste streams. Based on the
properties of similar chemical compounds, Menin-MLL inhibitors should be kept separate
from strong acids, alkalis, and strong oxidizing or reducing agents to prevent hazardous
reactions.[2][3] Chemical wastes should be segregated by their general type (e.g.,
flammables, poisons, acids, bases).[3]

Step 2: Use of Appropriate Waste Containers

o Container Compatibility: Collect waste in a container that is chemically compatible with the
inhibitor. Plastic containers are often preferred.[4] The container must be in good condition,
with no cracks or deterioration, and equipped with a secure, leak-proof screw cap.[3][5]

o Headroom: Do not fill the container completely. Leave at least one inch of headroom to allow
for expansion.[3]

Step 3: Proper Labeling
o Clear Identification: The waste container must be clearly labeled as "Hazardous Waste."

o Content Description: The label must include the full chemical name ("Menin-MLL inhibitor
31") and a list of all components and their approximate percentages or volumes, even non-
hazardous ones.[3]

Step 4: Storage in a Satellite Accumulation Area (SAA)

o Designated Location: Store the labeled waste container in a designated Satellite
Accumulation Area (SAA), which must be at or near the point of waste generation.[3][4][5]
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e Secondary Containment: Place the waste container in a secondary containment tray to catch
any potential leaks.[1]

e Secure Storage: Keep the waste container securely capped at all times, except when adding
waste.[3] Store hazardous chemicals below eye level and off the floor.[6]

Step 5: Arranging for Disposal

o Adhere to Accumulation Limits: Be aware of the maximum volume and time limits for waste
accumulation in an SAA. Once these limits are reached, the waste must be removed.

o Contact EHS: Follow your institution's specific procedures to request a waste pickup from the
Environmental Health and Safety (EHS) department.[4] Do not dispose of this chemical
down the drain or in the regular trash.[5]

Hazardous Waste Accumulation Limits

The following table summarizes typical quantitative limits for hazardous waste storage in a
laboratory's Satellite Accumulation Area (SAA), as stipulated by federal regulations and
institutional policies.
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Parameter Limit Regulation/Guideline
Federal regulations allow for
Maximum Volume (Hazardous the accumulation of up to 55
55 gallons

Waste)

gallons at or near the point of

generation.[1]

Maximum Volume (Acutely

Hazardous)

1 quart (liquid) or 1 kg (solid)

For "P-listed" acutely
hazardous wastes, the
accumulation limit is

significantly lower.[4]

Maximum Storage Time

Up to 12 months

As long as the volume limits
are not exceeded, waste can
be stored for up to one year in
the SAA.[4]

Removal Time After Full

Within 3 calendar days

Once a container is full, it must
be removed from the SAA
within three days.[3][4]

Disposal Workflow

The logical flow for proper chemical waste disposal, from generation to final pickup, is a critical
process for maintaining laboratory safety and compliance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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